Cas no 883524-60-5 (4-(Cyclopropylmethoxy)-3,5-dimethylbenzaldehyde)

• Product Name: 4-(Cyclopropylmethoxy)-3,5-dimethylbenzaldehyde
• CAS No: 883524-60-5
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 1076749
• PubChem ID: 43560400
• Update Time: 2025-06-25

4-(Cyclopropylmethoxy)-3,5-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclopropylmethoxy)-3,5-dimethylbenzaldehyde
• 4-(cyclopropylmethoxy)-3,5-dimethyl-benzaldehyde
• SCHEMBL2007212
• AKOS009591689
• 883524-60-5

• MDL： MFCD06246742
• Inchi： 1S/C13H16O2/c1-9-5-12(7-14)6-10(2)13(9)15-8-11-3-4-11/h5-7,11H,3-4,8H2,1-2H3
• InChI Key： KXULMKBTRGMRCL-UHFFFAOYSA-N
• SMILES： O(C1C(C)=CC(C=O)=CC=1C)CC1CC1

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(Cyclopropylmethoxy)-3,5-dimethylbenzaldehyde

Recent Advances in the Study of 4-(Cyclopropylmethoxy)-3,5-dimethylbenzaldehyde (CAS: 883524-60-5) and Its Applications in Chemical Biology and Medicine

The compound 4-(Cyclopropylmethoxy)-3,5-dimethylbenzaldehyde (CAS: 883524-60-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug development. The information presented here is based on a thorough review of recent academic literature, patent filings, and industry reports.

Recent studies have highlighted the role of 4-(Cyclopropylmethoxy)-3,5-dimethylbenzaldehyde as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its structural motif, featuring a cyclopropylmethoxy group and dimethylbenzaldehyde core, has been shown to confer favorable pharmacokinetic properties, including improved metabolic stability and membrane permeability. These characteristics make it an attractive scaffold for further medicinal chemistry optimization.

In the context of drug discovery, researchers have explored the compound's potential as a building block for the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(Cyclopropylmethoxy)-3,5-dimethylbenzaldehyde exhibited promising inhibitory activity against several tyrosine kinases implicated in cancer progression. The study reported IC50 values in the low micromolar range for certain optimized analogs, suggesting potential for further development as anticancer agents.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to produce 4-(Cyclopropylmethoxy)-3,5-dimethylbenzaldehyde. A 2022 patent application (WO2022156789) described an improved synthetic protocol that achieves higher yields and better purity compared to traditional methods. This development is particularly significant for scaling up production for preclinical and clinical studies.

The compound's mechanism of action has been investigated in several biological systems. Research published in Bioorganic & Medicinal Chemistry Letters (2023) revealed that 4-(Cyclopropylmethoxy)-3,5-dimethylbenzaldehyde derivatives can modulate inflammatory pathways by interfering with NF-κB signaling. This finding opens new possibilities for developing anti-inflammatory drugs based on this chemical scaffold.

In addition to its pharmaceutical applications, 4-(Cyclopropylmethoxy)-3,5-dimethylbenzaldehyde has shown promise in chemical biology as a versatile probe for studying protein-ligand interactions. Its aldehyde functionality allows for convenient conjugation to various biomolecules, making it useful for target identification and validation studies. Recent work has employed this compound in activity-based protein profiling experiments to identify novel drug targets.

Looking forward, the unique properties of 4-(Cyclopropylmethoxy)-3,5-dimethylbenzaldehyde position it as a valuable tool in both drug discovery and chemical biology research. Ongoing studies are exploring its potential in addressing challenging therapeutic areas, including neurodegenerative diseases and antibiotic-resistant infections. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important focus of investigation in the coming years.